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Compound of Interest

2-Chloro-5-nitroquinazolin-4-
Compound Name: )
amine

Cat. No.: B14041106

Get Quote

Technical Guide: 2-Chloro-5-nitroquinazolin-4-
amine
Executive Summary & Chemical Identity

2-Chloro-5-nitroquinazolin-4-amine is a functionalized quinazoline scaffold used primarily as

a building block in the synthesis of kinase inhibitors and bioactive heterocyclic compounds.
Unlike its widely utilized 6-nitro and 7-nitro isomers (common in EGFR inhibitors like Afatinib),
the 5-nitro isomer offers a distinct steric and electronic profile, often employed to probe binding
pockets requiring specific "ortho-like" substitution patterns relative to the bridgehead nitrogen.

[1]

Chemical Identifiers
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Property Description

Chemical Name 2-Chloro-5-nitroquinazolin-4-amine

4-Amino-2-chloro-5-nitroquinazoline; 2-Chloro-

Synonyms ) ) ) )
5-nitro-4-quinazolinamine
Not Widely Assigned (Listed as N/A in major
CAS Number
catalogs; Precursor CAS below)
Key Precursor CAS 1596737-83-5 (2,4-Dichloro-5-nitroquinazoline)
Starting Material CAS 50573-74-5 (2-Amino-6-nitrobenzoic acid)
Molecular Formula CsHsCIN4O2
Molecular Weight 224.60 g/mol
SMILES Nclc2c(ccee2[O-])nc(Chnl
Core Scaffold Quinazoline (Benzopyrimidine)

Note on Availability: While the final amine is often a custom-synthesis item, the dichloro-

precursor (CAS 1596737-83-5) is the standard commercial entry point for researchers.

Synthesis & Reaction Logic

The synthesis of 2-chloro-5-nitroquinazolin-4-amine relies on the differential reactivity of the
C2 and C4 positions on the quinazoline ring.[1] The C4 position is significantly more
electrophilic, allowing for selective nucleophilic aromatic substitution (

) by ammonia or amine donors.

Synthetic Route
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e Cyclization: 2-Amino-6-nitrobenzoic acid is cyclized with urea or formamide to yield 5-
nitroquinazoline-2,4-diol (often existing as the dione tautomer).[1]

e Chlorination: Treatment with phosphorus oxychloride (

) and a base (e.qg.,
-diethylaniline) converts the diol to 2,4-dichloro-5-nitroquinazoline.[1]

o Selective Amination: The dichloro intermediate is treated with ammonia (in methanol or THF)
at controlled temperatures. The C4-chloride is displaced preferentially to form the target 2-
chloro-5-nitroquinazolin-4-amine.

Reaction Workflow Diagram
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Figure 1: Step-wise synthesis pathway from commercially available nitro-anthranilic acid
derivatives.

Critical Experimental Considerations
Regioselectivity (C4 vs. C2)

The success of this synthesis hinges on the C4 > C2 reactivity rule.

e Mechanism: The C4 position is para to the ring nitrogen (N1) and adjacent to the electron-
withdrawing nitro group (in the 5-position), making it highly susceptible to nucleophilic attack.

[1]
e Protocol Control:

o Temperature: Perform the amination at 0°C to Room Temperature. Heating may lead to
double substitution (2,4-diamino product).[1]
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o Stoichiometry: Use a slight excess of ammonia (1.1-1.5 eq) to ensure conversion without
displacing the C2-chloride.

Purification

» Solubility: The product is typically sparingly soluble in water but soluble in polar organic
solvents (DMSO, DMF).

o Workup: The reaction mixture is often poured into ice water. The target amine precipitates as
a yellow/orange solid due to the nitro chromophore.

o Validation:

-NMR should show a broad singlet for the
group (exchangeable with

) and the retention of the aromatic proton signals consistent with 5-substitution.

Applications in Drug Discovery

The 2-chloro-5-nitroquinazolin-4-amine scaffold is a versatile intermediate for generating
libraries of kinase inhibitors.[1]

Structural Activity Relationship (SAR)

o C4-Amine Modification: The primary amine at C4 can be further functionalized or used as a
hydrogen bond donor in the ATP-binding pocket of kinases.[1]

e C2-Functionalization: The remaining chlorine at C2 is a "handle" for a second

reaction or Palladium-catalyzed coupling (Suzuki-Miyaura, Buchwald-Hartwig) to introduce
solubilizing groups (e.g., morpholine, piperazine) or aryl rings.[1]

 Nitro Group Manipulation: The 5-nitro group can be reduced to an aniline (

), allowing for the introduction of acrylamides (for covalent inhibitors) or other electrophilic
warheads.[1]
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SAR Logic Diagram
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Figure 2: Derivatization potential of the scaffold in medicinal chemistry.

Safety and Handling

Hazard Class: Irritant (Skin/Eye), potentially toxic if swallowed.

Nitro Compounds: Organic nitro compounds can be energetic.[1] While this specific
derivative is stable, avoid excessive heat during drying.

Sensitization: Quinazolines are known sensitizers; handle with gloves and in a fume hood to
avoid inhalation of dust.[1]

Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis of
the C2-chloride over long periods.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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